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Compound of Interest

Compound Name: Methyl 3-hydroxydodecanoate

Cat. No.: B142851

An In-depth Technical Guide to the Physical
Properties of Methyl 3-hydroxydodecanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Methyl 3-hydroxydodecanoate, a fatty acid methyl ester of interest in various scientific
domains. Due to the limited availability of experimentally determined quantitative data in
publicly accessible literature, this guide also outlines standardized experimental protocols for
determining these properties, ensuring a foundation for future research and development.

Core Physical Properties

Methyl 3-hydroxydodecanoate is consistently described as a colorless to pale yellow liquid at
ambient temperature.[1] This physical state suggests that its melting point is below standard
room temperature. While precise, experimentally verified values for its melting point and boiling
point are not readily available in the reviewed literature, its solubility in organic solvents has
been gualitatively established.

Table 1: Summary of Physical and Chemical Properties
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Property Value Source
Molecular Formula C13H2603 [21[31[41[5]
Molecular Weight 230.34 g/mol [21[3]1[41[5]
Physical State Liquid [4161[7]
Appearance Colorless to pale yellow [1]
Melting Point Data not available

Boiling Point Data not available

N Soluble in common organic
Solubility vent [1]
solvents

Solubility Profile

Methyl 3-hydroxydodecanoate is reported to be soluble in common organic solvents.[1]
However, quantitative solubility data (e.g., 9/100 mL) and its miscibility with a wide range of
solvents are not specified in the available literature. For drug development and formulation, a
detailed understanding of a compound's solubility is critical. The following experimental
protocols, based on OECD guidelines, are recommended for a thorough characterization of its
solubility.

Experimental Protocols for Physical Property
Determination

To address the current data gaps, the following standardized methods are recommended for
the precise determination of the physical properties of Methyl 3-hydroxydodecanoate. These
protocols are based on the internationally recognized OECD Guidelines for the Testing of
Chemicals, which ensure data reliability and comparability.[8][9][10][11][12][13][14][15][16][17]
[18][19][20][21][22]

3.1. Melting Point Determination (OECD Guideline 102)

Given that the substance is a liquid at room temperature, determining its freezing point or pour
point would be more appropriate than a melting point. The OECD 102 guideline describes
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several methods, including:[8][10][17][19]

e Freezing Temperature Method: The sample is cooled while being stirred, and the
temperature is recorded at regular intervals. The constant temperature observed during the
phase transition from liquid to solid is the freezing point. Care must be taken to avoid
supercooling.[10]

e Pour Point Method: This method is suitable for substances that do not have a sharp freezing
point. It determines the lowest temperature at which the substance will still flow.

3.2. Boiling Point Determination (OECD Guideline 103)

The boiling point is a critical parameter for purification and assessing volatility. The OECD 103
guideline provides several suitable methods:[12][15][18]

e Ebulliometer Method: This method involves measuring the boiling temperature of the liquid
under controlled pressure.

e Dynamic Method: The boiling point is determined by measuring the vapor pressure of the
substance as a function of temperature. The boiling point is the temperature at which the
vapor pressure equals the atmospheric pressure.[12][15]

 Differential Scanning Calorimetry (DSC): This thermal analysis technique can be used to
determine the boiling point by detecting the endothermic transition associated with boiling.
[15][23]

3.3. Water Solubility Determination (OECD Guideline 105)

Determining the water solubility is crucial for assessing the environmental fate and
bioavailability of a substance. The OECD 105 guideline suggests two primary methods:[11][13]
[14][16][21]

o Flask Method: A suitable amount of the substance is agitated in water at a constant
temperature until equilibrium is reached. The concentration of the substance in the aqueous
phase is then determined by a suitable analytical method. This method is appropriate for
substances with a solubility of 10 mg/L or higher.
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e Column Elution Method: A column is packed with an inert support material coated with the
test substance. Water is then passed through the column, and the concentration of the
substance in the eluate is measured. This method is suitable for substances with low water
solubility.[21]

3.4. Solubility in Organic Solvents

While qualitatively described as soluble in organic solvents, quantitative determination is
necessary for many applications. A modified flask method can be employed:

An excess amount of Methyl 3-hydroxydodecanoate is added to a known volume of the
selected organic solvent in a sealed flask.

e The mixture is agitated at a constant temperature for a sufficient period to reach equilibrium.
e The saturated solution is then filtered or centrifuged to remove any undissolved solute.

e The concentration of Methyl 3-hydroxydodecanoate in the clear supernatant is determined
using a suitable analytical technique, such as gas chromatography (GC) or high-
performance liquid chromatography (HPLC).

Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the comprehensive determination of the
physical properties of Methyl 3-hydroxydodecanoate.
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Caption: Workflow for Determining Physical Properties.

Conclusion

While Methyl 3-hydroxydodecanoate is known to be a liquid soluble in organic solvents, a
significant gap exists in the publicly available quantitative data for its melting point, boiling
point, and specific solubility values. For researchers, scientists, and drug development
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professionals, obtaining this data is essential for ensuring the accuracy and reproducibility of
their work. The application of standardized methodologies, such as the OECD guidelines, is
strongly recommended to generate reliable and comparable physical property data for this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b142851#physical-properties-of-methyl-3-
hydroxydodecanoate-melting-point-boiling-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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